Cas no 1261598-69-9 (6-Phenyl-1H-pyrrolo[2,3-b]pyridine-2-acetonitrile)

• Product Name: 6-Phenyl-1H-pyrrolo[2,3-b]pyridine-2-acetonitrile
• CAS No: 1261598-69-9
• MF: C₁₅H₁₁N₃
• MW: 233.267942667007
• CID: 4913039
• Update Time: 2025-05-20

6-Phenyl-1H-pyrrolo[2,3-b]pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Phenyl-1H-pyrrolo[2,3-b]pyridine-2-acetonitrile

• Inchi： 1S/C15H11N3/c16-9-8-13-10-12-6-7-14(18-15(12)17-13)11-4-2-1-3-5-11/h1-7,10H,8H2,(H,17,18)
• InChI Key： PFUDHSYTKMJBBC-UHFFFAOYSA-N
• SMILES： N1C(CC#N)=CC2=CC=C(C3C=CC=CC=3)N=C12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 326
• XLogP3: 2.7
• Topological Polar Surface Area: 52.5

Additional information on 6-Phenyl-1H-pyrrolo[2,3-b]pyridine-2-acetonitrile

6-Phenyl-1H-pyrrolo[2,3-b]pyridine-2-acetonitrile (CAS No. 1261598-69-9): A Comprehensive Overview

6-Phenyl-1H-pyrrolo[2,3-b]pyridine-2-acetonitrile (CAS No. 1261598-69-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This nitrogen-containing heterocycle combines a pyrrolopyridine core with a phenyl substituent and an acetonitrile functional group, creating a versatile scaffold for various applications. The compound's unique structure makes it particularly valuable in drug discovery and medicinal chemistry, where researchers are actively exploring its potential as a building block for novel therapeutic agents.

The molecular structure of 6-Phenyl-1H-pyrrolo[2,3-b]pyridine-2-acetonitrile features a fused bicyclic system with multiple sites for chemical modification. This characteristic has made it particularly interesting for researchers investigating kinase inhibitors, as the pyrrolopyridine moiety often serves as an excellent pharmacophore in such compounds. Recent studies have highlighted its potential in addressing current medical challenges, including the development of targeted therapies for various conditions, aligning with the growing trend of personalized medicine in healthcare.

In the field of organic electronics, 6-Phenyl-1H-pyrrolo[2,3-b]pyridine-2-acetonitrile has shown promise due to its conjugated π-system and electron-rich nature. Researchers are exploring its applications in OLED materials and organic semiconductors, particularly as the demand for more efficient and sustainable electronic devices continues to rise. The compound's ability to participate in charge transport processes makes it a candidate for next-generation optoelectronic materials, addressing current industry needs for improved performance in display technologies.

The synthesis of 6-Phenyl-1H-pyrrolo[2,3-b]pyridine-2-acetonitrile typically involves multi-step organic transformations, with careful control of reaction conditions to ensure high purity and yield. Modern synthetic approaches often employ catalytic methods and green chemistry principles, reflecting the pharmaceutical industry's growing emphasis on sustainable production processes. Analytical characterization of this compound typically includes NMR spectroscopy, mass spectrometry, and HPLC analysis to verify its structure and purity, meeting the stringent requirements of research and development applications.

Market demand for specialized heterocyclic compounds like 6-Phenyl-1H-pyrrolo[2,3-b]pyridine-2-acetonitrile has been steadily increasing, driven by expanding research in small molecule therapeutics and functional materials. Suppliers and manufacturers are responding to this demand by developing more efficient production scales and purification methods. The compound's CAS number 1261598-69-9 serves as a unique identifier in global chemical databases, facilitating its tracking in research publications and patent applications across multiple scientific disciplines.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand the electronic properties and potential binding interactions of 6-Phenyl-1H-pyrrolo[2,3-b]pyridine-2-acetonitrile. These in silico approaches, combined with experimental data, are accelerating the discovery of new applications for this compound, particularly in the design of selective enzyme inhibitors and receptor modulators. Such developments align with current trends in structure-based drug design and fragment-based lead discovery methodologies.

Quality control and regulatory compliance are crucial aspects of working with 6-Phenyl-1H-pyrrolo[2,3-b]pyridine-2-acetonitrile, especially for pharmaceutical applications. Reputable suppliers provide comprehensive analytical data and documentation, including certificates of analysis and material safety data sheets, ensuring researchers can work with the compound safely and effectively. Proper storage conditions, typically under inert atmosphere at controlled temperatures, help maintain the compound's stability over extended periods.

The future outlook for 6-Phenyl-1H-pyrrolo[2,3-b]pyridine-2-acetonitrile appears promising, with ongoing research exploring its potential in various cutting-edge applications. As the scientific community continues to investigate novel heterocyclic scaffolds for drug development and advanced materials, compounds like this are likely to play increasingly important roles. The combination of its structural features and demonstrated utility positions it as a valuable tool in addressing current challenges across multiple scientific and technological fields.